3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C21H23FN2O4/c1-3-27-18-10-5-14(11-19(18)28-4-2)21(26)23-16-12-20(25)24(13-16)17-8-6-15(22)7-9-17/h5-11,16H,3-4,12-13H2,1-2H3,(H,23,26)
• InChI Key: QOLFJMWPVMXCFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)F)OCC
• Molecular Formula: C21H23FN2O4
• Molecular Weight: 386.4 g/mol

Description

3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide, also known as FPEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. FPEB is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in regulating synaptic transmission and plasticity in the brain.

Mechanism of Action

3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide acts as a positive allosteric modulator of mGluR5, which means that it enhances the receptor's response to glutamate, the neurotransmitter that activates mGluR5. 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide binds to a specific site on the receptor, known as the allosteric site, and induces a conformational change that increases the receptor's affinity for glutamate. This results in an increase in the receptor's activity, which leads to enhanced synaptic transmission and plasticity.
Biochemical and Physiological Effects:
3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has been shown to have significant effects on synaptic transmission and plasticity in various brain regions. The compound has been shown to enhance long-term potentiation (LTP), a process that underlies the formation of long-term memory. 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has also been shown to increase the release of dopamine in the striatum, a brain region that is involved in reward processing and addiction. The compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide is its specificity for mGluR5, which allows for targeted manipulation of the receptor's activity. 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has been shown to have high selectivity for mGluR5 over other glutamate receptors, which reduces the risk of off-target effects. However, 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide is a relatively new compound, and its long-term effects on neuronal function and behavior are not well understood. Additionally, the synthesis of 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide is a complex process that requires expertise in synthetic organic chemistry.

Future Directions

Future research on 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide could focus on investigating the compound's potential applications in the treatment of neurological disorders, including Parkinson's disease, Alzheimer's disease, and addiction. Studies could also investigate the long-term effects of 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide on neuronal function and behavior. Additionally, the development of new compounds that target mGluR5 could lead to the discovery of novel treatments for neurological disorders.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide involves a multistep process that begins with the preparation of 4-fluoro-1-nitrobenzene, which is then reduced to 4-fluoroaniline. The resulting compound is then reacted with 2-bromo-5-chloropyridine to form 4-fluoro-N-(2-bromo-5-chloropyridin-3-yl)aniline. This compound is then reacted with ethyl 3-oxopiperidine-4-carboxylate to form 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide. The synthesis of 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide is a complex process that requires expertise in synthetic organic chemistry.

Scientific Research Applications

3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has been extensively studied for its potential applications in the field of neuroscience. The compound has been shown to enhance the function of mGluR5, which is involved in regulating synaptic plasticity and transmission in the brain. 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has been used in various studies to investigate the role of mGluR5 in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and addiction. 3,4-diethoxy-N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)benzamide has also been used to study the mechanisms underlying synaptic plasticity and the formation of long-term memory.